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In the rapidly evolving field of photovoltaics, formamidinium-based perovskite solar cells
(PSCs) have emerged as a frontrunner, demonstrating high power conversion efficiencies
(PCEs) and improved thermal stability compared to their predecessors. This guide provides an
objective comparison of formamidinium lead iodide (FAPbIs)-based PSCs against other
common perovskite alternatives, supported by experimental data and detailed protocols to aid
in research and development.

Performance Comparison of Perovskite Solar Cell
Compositions

Formamidinium (FA*) based perovskites offer a more ideal bandgap and greater thermal
stability compared to the more traditional methylammonium (MA*) based perovskites.[1][2] The
narrower bandgap of approximately 1.48 eV in FAPDbIs allows for broader absorption of the
solar spectrum, contributing to higher potential efficiencies.[1][3] However, the fabrication of
stable FAPDIs films can be challenging due to potential phase instability at room temperature.
[3] To address this, mixed-cation approaches, often incorporating cesium (Cs*), have been
developed to enhance stability.[4][5]
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[°]
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phase
stability of
FAPbIs.[4]
Devices have
demonstrated
retaining over
90% of their
initial PCE
after 1000
hours of
continuous

illumination.

[4]

Lead-Free
Alternatives
(e.g.,
CHsNHsSnls)

Lower than
lead-based,
with
theoretical
efficiencies
up to 33.46%
[11]

Addresses
toxicity
concerns of
lead-based
perovskites,
but
efficiencies
are currently
lower and
stability can
be a
challenge.
[11][12]

Experimental Protocols

Reproducible and comparable results are crucial for benchmarking new perovskite

compositions. The following sections outline standardized protocols for the fabrication and

characterization of perovskite solar cells.

Fabrication of Formamidinium Lead lodide (FAPDIs3)
Perovskite Thin Films (Two-Step Sequential Method)
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This method is widely used for depositing high-quality FAPDIs films.

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned
sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.
The substrates are then treated with UV-ozone for 15 minutes before spin-coating.[13]

Pbl2 Deposition: A solution of lead iodide (Pblz) in N,N-dimethylformamide (DMF) (e.g., 0.46
g/mL) is spin-coated onto the prepared substrates. A typical spin-coating recipe is 3000 rpm
for 30 seconds. The films are then annealed at 70°C for 10 minutes.[13]

Formamidinium lodide (FAI) Deposition: A solution of FAI in isopropanol (IPA) (e.g., 50
mg/mL) is spin-coated on top of the Pblz layer. A typical spin-coating recipe is 1500-2500
rpm for 15 seconds.[13]

Annealing: The films are subsequently annealed at a higher temperature, for instance, 170°C
for 10 minutes, to facilitate the conversion to the black a-phase of FAPDbIs.[13]

Power Conversion Efficiency (PCE) Measurement

PCE is the primary metric for solar cell performance.

Light Source: A solar simulator with a light intensity of 200 mW/cm2 (1 sun) is used. The light
source should be calibrated using a certified reference cell.[14]

Current-Voltage (I-V) Characterization: The current density-voltage (J-V) characteristics of
the cell are measured using a source meter. The voltage is swept, and the corresponding
current is recorded.[14]

Hysteresis: Perovskite solar cells can exhibit hysteresis in their J-V curves. Therefore, it is
important to perform both forward and reverse voltage sweeps and report the results from
both.[15]

Stabilized Power Output: To obtain a more accurate measure of the cell's performance, the
stabilized power output should be measured by holding the cell at the maximum power point
(MPP) and tracking its output over time.[15]

Key Parameters Extraction: From the J-V curve, the following key parameters are extracted:
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o Open-circuit voltage (V_oc): The voltage at which the current is zero.
o Short-circuit current density (J_sc): The current density at zero voltage.

o Fill Factor (FF): A measure of the "squareness" of the J-V curve, calculated as (J_mp *
V_mp) / (J_sc *V_oc), where J_mp and V_mp are the current density and voltage at the
maximum power point.

o Power Conversion Efficiency (PCE): Calculated as (J_sc *V_oc * FF) / P_in, where P_in
is the incident power density of the light.

Stability Testing (ISOS Protocols)

The long-term stability of perovskite solar cells is a critical challenge. The International Summit
on Organic Photovoltaic Stability (ISOS) has established a set of protocols for standardized
stability testing.[16][17][18]

ISOS-D (Dark Storage): Assesses stability in the absence of light at ambient or elevated
temperatures.[17]

ISOS-L (Light Soaking): Evaluates stability under constant illumination.[17]

ISOS-T (Thermal Cycling): Simulates the effect of outdoor temperature fluctuations.[17]

ISOS-LT (Combined Light and Temperature): A more realistic test combining light and
thermal stress.[16]

ISOS-O (Outdoor): Real-world testing under natural sunlight.[17]

During these tests, the key performance parameters of the cells are monitored over time to
determine their degradation rate. A common metric is the T80 lifetime, which is the time it takes
for the PCE to drop to 80% of its initial value.[17]

Visualizing the Benchmarking Workflow

The following diagram illustrates a typical experimental workflow for benchmarking the
efficiency and stability of perovskite solar cells.
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Caption: Experimental workflow for perovskite solar cell benchmarking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b031339#benchmarking-the-efficiency-of-
formamidine-hydrochloride-based-perovskite-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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